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Compound of Interest

Compound Name: 2,3-Dimethyl-4-propylheptane

Cat. No.: B14561735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and experimental data for 2,3-Dimethyl-4-
propylheptane are exceedingly scarce. This document provides a comprehensive overview of

its molecular structure and computed properties based on available chemical database

information. Due to the absence of published research, sections on experimental protocols and

biological activity are presented as generalized examples for a molecule of this class, and are

not based on studies of 2,3-Dimethyl-4-propylheptane itself.

Introduction
2,3-Dimethyl-4-propylheptane is a saturated branched-chain alkane. Its molecular structure

consists of a seven-carbon heptane backbone with two methyl groups at positions 2 and 3, and

a propyl group at position 4. As a simple hydrocarbon, it lacks functional groups that would

typically confer significant biological activity or make it a primary candidate for drug

development. This guide summarizes the known structural and physical data and provides a

theoretical framework for its experimental characterization.

Molecular Structure and Identification
The fundamental identity of 2,3-Dimethyl-4-propylheptane is established through its structural

and molecular formulas, and various chemical identifiers.
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IUPAC Name: 2,3-dimethyl-4-propylheptane[1][2]

Synonyms: Heptane, 2,3-dimethyl-4-propyl-

Molecular Formula and Weight
Molecular Formula: C₁₂H₂₆[1][2][3]

Molecular Weight: 170.33 g/mol [1][2]

Chemical Identifiers
A comprehensive list of identifiers is crucial for database searches and regulatory purposes.

Identifier Value

CAS Number 62185-30-2[2]

PubChem CID 53428958[2]

InChI
InChI=1S/C12H26/c1-6-8-12(9-7-

2)11(5)10(3)4/h10-12H,6-9H2,1-5H3[2]

InChIKey AZUDVOIXPNEOLR-UHFFFAOYSA-N[2]

SMILES CCCC(CCC)C(C)C(C)C[2]

Molecular Structure Diagram
The 2D chemical structure of 2,3-Dimethyl-4-propylheptane illustrates the connectivity of its

atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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